Cas no 1260829-53-5 (2-Methyl-5-(trifluoromethyl)isonicotinonitrile)
2-Methyl-5-(trifluoromethyl)isonicotinonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable for designing bioactive compounds. The nitrile functionality offers versatility for further derivatization, enabling the synthesis of heterocyclic scaffolds. This compound is particularly useful in medicinal chemistry for developing kinase inhibitors and other therapeutic agents due to its electron-withdrawing properties and structural rigidity. High purity grades ensure consistent performance in synthetic applications. Its stability under various reaction conditions makes it a reliable intermediate for advanced chemical synthesis.
1260829-53-5 structure
Product Name:2-Methyl-5-(trifluoromethyl)isonicotinonitrile
CAS No:1260829-53-5
MF:C8H5F3N2
MW:186.133911848068
CID:4802597
Update Time:2025-05-27
2-Methyl-5-(trifluoromethyl)isonicotinonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Methyl-5-(trifluoromethyl)isonicotinonitrile
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- Inchi： 1S/C8H5F3N2/c1-5-2-6(3-12)7(4-13-5)8(9,10)11/h2,4H,1H3
- InChI Key： VFGZVFMDMVVTEN-UHFFFAOYSA-N
- SMILES： FC(C1=CN=C(C)C=C1C#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 227
- XLogP3: 1.9
- Topological Polar Surface Area: 36.7
2-Methyl-5-(trifluoromethyl)isonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029007967-250mg |
2-Methyl-5-(trifluoromethyl)isonicotinonitrile |
1260829-53-5 | 95% | 250mg |
$940.80 | 2023-09-03 | |
| Alichem | A029007967-500mg |
2-Methyl-5-(trifluoromethyl)isonicotinonitrile |
1260829-53-5 | 95% | 500mg |
$1786.10 | 2023-09-03 | |
| Alichem | A029007967-1g |
2-Methyl-5-(trifluoromethyl)isonicotinonitrile |
1260829-53-5 | 95% | 1g |
$2779.20 | 2023-09-03 |
2-Methyl-5-(trifluoromethyl)isonicotinonitrile Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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